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Compound of Interest

Compound Name: Acryloyl-PEG4-OH

Cat. No.: B3120244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for Acryloyl-PEG4-
OH (CAS No: 26150-06-1), a commonly used reagent in bioconjugation, hydrogel formation,

and drug delivery systems. Understanding the potential hazards and proper handling

procedures is critical to ensure laboratory safety and experimental integrity. This document

synthesizes available Safety Data Sheet (SDS) information, provides structured data for quick

reference, outlines standard experimental protocols for safe handling, and presents logical

workflows for safety procedures.

Section 1: GHS Hazard Identification and
Classification
Acryloyl-PEG4-OH is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). It is important to note that classifications may vary slightly

between suppliers. The primary hazards identified are:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

GHS Label Elements:
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Pictogram:

Health Hazard

Environmental Hazard

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

It is noteworthy that some suppliers classify this compound as not a hazardous substance or

mixture. Given the conflicting classifications, it is prudent to handle the material with the

assumption that the more stringent classification is accurate.

Section 2: Quantitative Data Summary
The following tables summarize the available quantitative data for Acryloyl-PEG4-OH. Much of

the specific experimental data is not available in the public domain; in such cases, "No data
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available" is indicated.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C11H22O5 [1]

Molecular Weight 234.29 g/mol [1]

Appearance Solid [1]

Odor No data available [1]

pH No data available [1]

Melting/Freezing Point No data available [1]

Boiling Point/Range No data available [1]

Flash Point No data available [1]

Solubility

Soluble in DMSO, DMF,

chloroform, and

dichloromethane.

[2]

Table 2: Toxicological Information

Endpoint Value Species Source

Acute Oral Toxicity Category 4 N/A [1]

Carcinogenicity

No ingredient of this

product present at

levels greater than or

equal to 0.1% is

identified as a

carcinogen by IARC,

NTP, or OSHA.

N/A

Table 3: Exposure Controls and Personal Protection
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Control Parameter Recommendation Source

Engineering Controls

Ensure adequate ventilation.

Provide accessible safety

shower and eye wash station.

[1]

Eye/Face Protection
Safety goggles with side-

shields.
[1]

Hand Protection
Protective gloves. Inspect prior

to use.
[1]

Skin and Body Protection Impervious clothing. [1]

Respiratory Protection

Suitable respirator. Use type

N95 (US) or type P1 (EN 143)

dust masks if desired.

[1][2]

Section 3: Experimental Protocols for Safe Handling
Detailed experimental protocols for Acryloyl-PEG4-OH are not explicitly published. However,

based on its chemical nature as a PEGylated acrylate, the following standard procedures are

recommended.

3.1 General Handling and Storage Protocol

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Store at -20°C

for powder form or -80°C when in solvent.[1] Keep away from direct sunlight and sources of

ignition.[1]

Ventilation: Use only in areas with appropriate exhaust ventilation to avoid inhalation of dust

or aerosols.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[1]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the

laboratory.[1] Change contaminated clothing promptly.
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3.2 Spill or Leak Cleanup Protocol

Immediate Action: Evacuate the area and ensure adequate ventilation. Avoid breathing dust

or vapors.

Containment: For liquid spills, absorb with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1] For solid spills, gently sweep or collect with a wet cloth to

avoid dust formation.[3]

Collection: Place the spilled material and contaminated absorbent into a suitable, labeled

container for disposal.[3]

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[1]

Waste Disposal: Dispose of the contaminated material as hazardous waste according to

local, state, and federal regulations.[1]

Section 4: Visualized Safety Workflows
The following diagrams, generated using Graphviz, illustrate key safety-related workflows for

handling Acryloyl-PEG4-OH.
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Chemical Safety Assessment Workflow

Start: New Experiment with Acryloyl-PEG4-OH

Review Safety Data Sheet (SDS)

Identify Hazards:
- Acute Oral Toxicity

- Aquatic Toxicity

Determine Required PPE:
- Goggles
- Gloves

- Lab Coat

Implement Engineering Controls:
- Fume Hood

- Eyewash Station

Develop Safe Handling Procedure

Ensure Personnel are Trained

Proceed with Experiment

Click to download full resolution via product page

Caption: Chemical safety assessment workflow for Acryloyl-PEG4-OH.
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Potential Exposure Routes and First Aid

Exposure to
Acryloyl-PEG4-OH

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.

Rinse skin thoroughly with water.
Remove contaminated clothing.

Flush eyes immediately with large amounts of water.
Remove contact lenses.

Rinse mouth.
Call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: Exposure routes and corresponding first aid measures.
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Chemical Spill Response Flowchart

Spill of Acryloyl-PEG4-OH Occurs

Assess Spill Size and Risk

Small Spill

Minor

Large Spill

Major

Don Appropriate PPE

Evacuate Area

Notify Safety Officer

Contain Spill with Absorbent Material

Collect Material into Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Complete Spill Report

Click to download full resolution via product page

Caption: Decision-making flowchart for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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